Cas no 682346-79-8 (2-(5-Methoxytetrazol-2-yl)acetic acid)

2-(5-Methoxytetrazol-2-yl)acetic acid structure
682346-79-8 structure
Product Name:2-(5-Methoxytetrazol-2-yl)acetic acid
CAS No:682346-79-8
MF:C4H6N4O3
MW:158.115439891815
CID:969670
Update Time:2023-08-02

2-(5-Methoxytetrazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methoxytetrazol-2-yl)acetic acid
    • 2H-Tetrazole-2-aceticacid,5-methoxy-(9CI)
    • 0131702
    • 2-(5-methoxy-1,2,3,4-tetraazol-2-yl)acetic acid
    • 2H-TETRAZOLE-2-ACETIC ACID, 5-METHOXY-
    • A3109
    • MolPort-002-720-446
    • SBB051620
    • ST073002
    • STK680975
    • A3109/0131702
    • (5-methoxy-2H-tetrazol-2-yl)acetic acid
    • 2-(5-methoxy-2H-1,2,3,4-tetraazol-2-yl)acetic acid
    • 2-(5-Methoxytetrazol-2-yl)acetic acid
    • Inchi: 1S/C4H6N4O3/c1-11-4-5-7-8(6-4)2-3(9)10/h2H2,1H3,(H,9,10)
    • InChI Key: FVRUSLOBZONWPQ-UHFFFAOYSA-N
    • SMILES: O(C)C1N=NN(CC(=O)O)N=1

Computed Properties

  • Exact Mass: 158.044
  • Monoisotopic Mass: 158.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.1
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